Cas no 56892-30-9 (Benzo[a]pyren-2-ol)

• Product Name: Benzo[a]pyren-2-ol
• CAS No: 56892-30-9
• MF: C₂₀H₁₂O
• MW: 268.308685302734
• CID: 370733
• PubChem ID: 42027
• Update Time: 2025-04-19

Benzo[a]pyren-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyren-2-ol
• 2-hydroxybenzo(a)pyrene
• 2-Hydroxybenzo[a]pyrene
• Benzo[pqr]tetraphen-2-ol
• 4A8M3AM5S4
• 2-Hydroxy benzo[a]pyrene
• Benzo(a)pyrene, 2-hydroxy-
• UNII-4A8M3AM5S4
• Q27115968
• CHEBI:34286
• SCHEMBL3345624
• CHEMBL1908011
• DTXSID80205415
• BIDD:ER0161
• HYDROXYBENZO(A)PYRENE, 2-
• BRN 2380836
• 56892-30-9
• BENZO(a)PYREN-2-OL

• Inchi： 1S/C20H12O/c21-16-10-14-6-5-13-9-12-3-1-2-4-17(12)18-8-7-15(11-16)19(14)20(13)18/h1-11,21H
• InChI Key： KAXJMEFTXJWMLE-UHFFFAOYSA-N
• SMILES： OC1C=C2C=CC3=CC4C=CC=CC=4C4=CC=C(C=1)C2=C43

Computed Properties

• Exact Mass: 268.08886
• Monoisotopic Mass: 268.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.0921 (rough estimate)
• Melting Point: 227.5°C
• Boiling Point: 371.47°C (rough estimate)
• Flash Point: 252.9°C
• Refractive Index: 1.6220 (estimate)
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes